2,4-Bis(Trifluoromethyl)Phenylacetonitrile
Overview
Description
2,4-Bis(Trifluoromethyl)Phenylacetonitrile is a useful research compound. Its molecular formula is C10H5F6N and its molecular weight is 253.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Catalyst in Dehydrative Amidation
2,4-Bis(trifluoromethyl)phenylboronic acid, a related compound, is highly effective as a catalyst in dehydrative amidation between carboxylic acids and amines. This catalyst is significant in α-dipeptide synthesis, with the ortho-substituent of boronic acid playing a crucial role in the process by preventing amine coordination to the boron atom, thereby accelerating amidation (Wang, Lu, & Ishihara, 2018).
Synthesis of Phenylacetonitriles and Benzonitriles
A method for the one-step synthesis of benzonitriles from phenylacetic acids using bis(2-methoxyethyl)aminosulfur trifluoride was extended to synthesize corresponding phenylacetonitriles, including 2,4-bis(trifluoromethyl)phenylacetonitrile (Kangani, Day, & Kelley, 2008).
Electrochemical Trifluoromethylation
Electrooxidation of trifluoroacetic acid in the presence of acrylonitrile, followed by steam distillation, led to the production of 2,3-bis(2,2,2-trifluoroethyl)succinonitrile, a process that may involve this compound intermediates (Dmowski et al., 1997).
Synthesis of Fluorinated Analogs
Regioselective nucleophilic 1,4-trifluoromethylation of 2-polyfluoroalkylchromones with (trifluoromethyl)trimethylsilane results in fluorinated analogs of natural compounds. This includes 2,2-bis(polyfluoroalkyl)chroman-4-ones and 2,2-bis(trifluoromethyl)chromenes, which are analogs of natural precocenes (Sosnovskikh et al., 2003).
Uncommon Reactivity and Trimeric Impurity Isolation
An uncommon reactivity of 2-fluoro-4-(trifluoromethyl)-phenylacetonitrile, resulting in the loss of three fluorine atoms, was reported, leading to the isolation and characterization of a trimeric impurity. This highlights the chemical complexity and unique reactivity patterns of such compounds (Stazi et al., 2010).
Preparation of Monofluorophosphines
The preparation of bis[2,4-bis(trifluoromethyl)phenyl]fluorophosphine and related compounds was documented. These compounds are among the products of the reaction of 1,3-bis(trifluoromethyl)benzene with n-butyllithium, followed by chlorodifluorophosphine, indicating the versatility of fluorinated phenylacetonitriles in synthesizing diverse organophosphorus compounds (Heuer, Jones, & Schmutzler, 1990).
Safety and Hazards
2,4-Bis(Trifluoromethyl)Phenylacetonitrile is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system .
Properties
IUPAC Name |
2-[2,4-bis(trifluoromethyl)phenyl]acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5F6N/c11-9(12,13)7-2-1-6(3-4-17)8(5-7)10(14,15)16/h1-2,5H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJEJFFSIEUOCNS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)C(F)(F)F)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5F6N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60371182 |
Source
|
| Record name | 2,4-Bis(Trifluoromethyl)Phenylacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60371182 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
201789-28-8 |
Source
|
| Record name | 2,4-Bis(Trifluoromethyl)Phenylacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60371182 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 201789-28-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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